![molecular formula C11H13ClF3N3 B2805670 1-[3-Chloro-5-(trifluoromethyl)pyridin-2-yl]piperidin-4-amine CAS No. 651293-20-8](/img/structure/B2805670.png)
1-[3-Chloro-5-(trifluoromethyl)pyridin-2-yl]piperidin-4-amine
Cat. No. B2805670
M. Wt: 279.69
InChI Key: KTVCRQQSDOZEPA-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
Procedure details
Name
CC(C)(C)N(C(=O)[O-])C1CCN(c2ncc(C(F)(F)F)cc2Cl)CC1
Quantity
Extracted from reaction SMILES
Type
reactant
Reaction Step One
Identifiers
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REACTION_SMILES
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[C:1]([N:5]([C:2](=[O:3])[O-:4])[CH:9]1[CH2:10][CH2:11][N:12]([c:15]2[n:16][cH:17][c:18]([C:22]([F:23])([F:24])[F:25])[cH:19][c:20]2[Cl:21])[CH2:13][CH2:14]1)([CH3:6])([CH3:7])[CH3:8].[CH2:29]1[O:30][CH2:31][CH2:32][CH2:33]1.[CH3:26][OH:27].[ClH:28].[O:34]1[CH2:35][CH2:36][O:37][CH2:38][CH2:39]1>>[NH2:5][CH:9]1[CH2:10][CH2:11][N:12]([c:15]2[n:16][cH:17][c:18]([C:22]([F:23])([F:24])[F:25])[cH:19][c:20]2[Cl:21])[CH2:13][CH2:14]1
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Inputs
Step One
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Name
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CC(C)(C)N(C(=O)[O-])C1CCN(c2ncc(C(F)(F)F)cc2Cl)CC1
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Quantity
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Extracted from reaction SMILES
|
|
Type
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reactant
|
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Smiles
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CC(C)(C)N(C(=O)[O-])C1CCN(c2ncc(C(F)(F)F)cc2Cl)CC1
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Name
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|
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Quantity
|
Extracted from reaction SMILES
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Type
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reactant
|
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Smiles
|
C1CCOC1
|
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Name
|
|
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Quantity
|
Extracted from reaction SMILES
|
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Type
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reactant
|
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Smiles
|
CO
|
|
Name
|
|
|
Quantity
|
Extracted from reaction SMILES
|
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Type
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reactant
|
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Smiles
|
Cl
|
|
Name
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|
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Quantity
|
Extracted from reaction SMILES
|
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Type
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reactant
|
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Smiles
|
C1COCCO1
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Outcomes
Product
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Name
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|
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Type
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product
|
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Smiles
|
NC1CCN(c2ncc(C(F)(F)F)cc2Cl)CC1
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Source
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Source
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Open Reaction Database (ORD) |
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Description
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The Open Reaction Database (ORD) is an open-access schema and infrastructure for structuring and sharing organic reaction data, including a centralized data repository. The ORD schema supports conventional and emerging technologies, from benchtop reactions to automated high-throughput experiments and flow chemistry. Our vision is that a consistent data representation and infrastructure to support data sharing will enable downstream applications that will greatly improve the state of the art with respect to computer-aided synthesis planning, reaction prediction, and other predictive chemistry tasks. |
